N-benzyl-7-chloro-1-benzoxepine-4-carboxamide

• IUPAC Name: N-benzyl-7-chloro-1-benzoxepine-4-carboxamide
• InChI: InChI=1S/C18H14ClNO2/c19-16-6-7-17-15(11-16)10-14(8-9-22-17)18(21)20-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,20,21)
• InChI Key: DIJCGMXMXRELDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=CC(=C3)Cl)OC=C2
• Molecular Formula: C18H14ClNO2
• Molecular Weight: 311.8 g/mol

Description

Compounds like N-benzyl-7-chloro-1-benzoxepine-4-carboxamide often belong to a class of organic compounds known as heterocyclic compounds, which contain a ring structure containing atoms of at least two different elements. One such related compound is Rilmazafone, a water-soluble prodrug developed in Japan.

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of 1-allyl-6-chloro-4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives involves a scalable and efficient methodology.

Molecular Structure Analysis

These compounds typically have a complex molecular structure. For example, quinoline, a related compound, has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. For instance, the conversion of N-1 substituted 4-Quinolone 3-Carboxylate to its corresponding carbamates is highly restrictive.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely. For instance, Rilmazafone is a water-soluble prodrug.

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their structure and the target they interact with. For example, Rilmazafone is converted into several benzodiazepine metabolites that have sedative and hypnotic effects inside the human body.

Future Directions

The future directions in the study of these compounds often involve the development of more effective and selective drugs. For instance, the study of indole derivatives has been the focus of many researchers in the study of pharmaceutical compounds for many years.